Cas no 697305-93-4 (N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine)

N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine structure
697305-93-4 structure
Product Name:N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine
CAS No:697305-93-4
MF:C11H17N3O2
MW:223.271582365036
CID:2148204
PubChem ID:58723719
Update Time:2025-04-21

N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine
    • 697305-93-4
    • DB-343583
    • SCHEMBL4535995
    • Inchi: 1S/C11H17N3O2/c1-12(2)8-9-5-6-10(13(3)4)11(7-9)14(15)16/h5-7H,8H2,1-4H3
    • InChI Key: UPGXUOSNAICLQL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N(C)C)CN(C)C)=O

Computed Properties

  • Exact Mass: 223.132076794Da
  • Monoisotopic Mass: 223.132076794Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3Ų

N-(4-dimethylamino-3-nitrobenzyl)-N,N-dimethylamine Related Literature

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